Cas no 2165250-71-3 (4-(2-fluoro-4-methylphenyl)but-3-en-2-amine)

• Product Name: 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine
• CAS No: 2165250-71-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5949191
• PubChem ID: 165627312
• Update Time: 2025-05-20

4-(2-fluoro-4-methylphenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine
• 2165250-71-3
• EN300-1786344

• Inchi： 1S/C11H14FN/c1-8-3-5-10(11(12)7-8)6-4-9(2)13/h3-7,9H,13H2,1-2H3/b6-4+
• InChI Key： FIFPRQFIUCMJNI-GQCTYLIASA-N
• SMILES： FC1C=C(C)C=CC=1/C=C/C(C)N

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine

Introduction to 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine (CAS No. 2165250-71-3)

4-(2-fluoro-4-methylphenyl)but-3-en-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2165250-71-3, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug development. The presence of both a fluoro-substituent and a methyl group on the aromatic ring, combined with the amine and alkene functional groups, contributes to its distinct reactivity and potential therapeutic applications.

The molecular structure of 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine features a butenyl chain connected to a phenyl ring that is further modified by a fluoro group at the 2-position and a methyl group at the 4-position. This arrangement creates a molecule with both steric and electronic effects that can influence its interactions with biological targets. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity in many drug candidates, while the methyl group can contribute to lipophilicity and membrane permeability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro-substituted aromatic rings. The fluorine atom's ability to modulate electronic properties and metabolic pathways has made it a cornerstone in medicinal chemistry. For instance, studies have shown that fluorinated aromatic compounds can exhibit improved bioavailability and reduced susceptibility to enzymatic degradation. The compound 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine is no exception, and its unique structural features make it an intriguing subject for further investigation.

One of the most compelling aspects of 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine is its potential as a building block for more complex pharmacophores. The butenyl chain provides a flexible scaffold that can be modified to target specific biological pathways, while the aromatic ring with fluoro and methyl substituents offers opportunities for optimizing receptor binding. This combination has led researchers to explore its applications in various therapeutic areas, including central nervous system disorders, inflammation, and cancer.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine for their biological activity. Machine learning models and molecular docking simulations have been particularly useful in predicting how such molecules might interact with target proteins. These tools have helped researchers prioritize which compounds are most likely to show efficacy in vivo, saving time and resources in the drug discovery process. The integration of these computational methods with experimental validation has accelerated the pace at which new drug candidates are identified.

The synthesis of 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions, fluorination methods, and catalytic hydrogenation have been refined to improve yield and purity. These advancements are crucial for moving from laboratory-scale preparations to larger-scale production needed for preclinical and clinical studies.

In terms of biological activity, preliminary studies on 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine have shown promising results in vitro. Researchers have observed interactions with several key enzymes and receptors relevant to therapeutic targets. For example, its structure suggests potential binding affinity for enzymes involved in metabolic pathways or signaling cascades implicated in diseases such as neurodegeneration or autoimmune disorders. While these findings are still preliminary, they underscore the compound's potential as a lead molecule for further development.

The role of fluorine chemistry in modern drug discovery cannot be overstated. The ability of fluorinated compounds to enhance pharmacokinetic properties has been well-documented, and 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine exemplifies this trend. Its design incorporates fluorine atoms strategically placed to maximize their beneficial effects while minimizing potential liabilities. As our understanding of fluorine's role in medicinal chemistry evolves, so too does our ability to design more effective and targeted therapies.

Future directions for research on 4-(2-fluoro-4-methylphenyl)but-3-en-2-amine include exploring its derivatives to optimize potency and selectivity. By modifying other parts of the molecule—such as replacing hydrogen atoms on the aromatic ring or altering the length of the butenyl chain—scientists can fine-tune its biological profile. Additionally, investigating how this compound behaves in animal models will provide crucial insights into its potential as a therapeutic agent.

The broader implications of discovering novel compounds like 4-(2-fluoro-4-methylphenyl)butenolactam extend beyond individual drug candidates; they contribute to our fundamental understanding of how chemical structures influence biological activity. This knowledge is essential for developing new paradigms in drug design that can be applied across multiple therapeutic areas. As research continues, compounds like this one will play an increasingly important role in shaping the future of medicine.